N-(9H-fluoren-2-yl)-2-(4-methylbenzenesulfonamido)acetamide

• IUPAC Name: N-(9H-fluoren-2-yl)-2-[(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C22H20N2O3S/c1-15-6-9-19(10-7-15)28(26,27)23-14-22(25)24-18-8-11-21-17(13-18)12-16-4-2-3-5-20(16)21/h2-11,13,23H,12,14H2,1H3,(H,24,25)
• InChI Key: QPHOKRZQAKPZMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)NC2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

N-(9H-fluoren-2-yl)-2-(4-methylbenzenesulfonamido)acetamide, also known as Fmoc-protected amino acid, is a widely used compound in the field of organic chemistry. It is used as a building block for peptide synthesis, which is a critical process in the production of therapeutic drugs, vaccines, and other bioactive molecules.

Scientific Research Applications

Mechanisms of Chemical Reactions

Research by Meng and Thibblin (1997) on solvent- and base-promoted reactions highlights the utility of fluorene derivatives in studying E2 elimination reactions and intramolecular nucleophilic aromatic substitution, providing insights into reaction mechanisms and kinetics (Meng & Thibblin, 1997).

Metabolites and Biological Interactions

Benkert et al. (1975) identified metabolites of N-(9H-fluoren-2yl)-acetamide in microsomal metabolites, offering a perspective on its metabolism and potential biological interactions (Benkert, Friess, Kiese, & Lenk, 1975).

Fluorescence Studies and Detection Applications

Coleman, May, and Lincoln (2010) described the preparation and properties of a Zn2+ specific fluorophore, providing a foundation for fluorescence-based detection applications in scientific research (Coleman, May, & Lincoln, 2010).

Antimicrobial and Antitumor Activity

Alsantali et al. (2020) synthesized a new series of fluorene-based derivatives, evaluating their antimicrobial and cytotoxic activities, which indicates their potential as future drug prospects in medicinal sciences (Alsantali et al., 2020).

Coordination Chemistry and Intracellular Detection

Hendrickson et al. (2003) conducted a study on the coordination and fluorescence of the intracellular Zn2+ probe Zinquin A, highlighting its application in detecting intracellular Zn2+ levels, which is crucial for understanding the role of zinc in biological systems (Hendrickson, Geue, Wyness, Lincoln, & Ward, 2003).

Synthesis and Enzyme Inhibitory Potential

Abbasi et al. (2019) explored the enzyme inhibitory potential of sulfonamides with benzodioxane and acetamide moieties, contributing to the development of compounds with therapeutic applications (Abbasi et al., 2019).